Cas no 2137841-04-2 (4-Ethyl-2-oxopiperidine-4-carboxylic acid)

• Product Name: 4-Ethyl-2-oxopiperidine-4-carboxylic acid
• CAS No: 2137841-04-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5936984
• PubChem ID: 158517429
• Update Time: 2025-10-25

4-Ethyl-2-oxopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-oxopiperidine-4-carboxylic acid
• 2137841-04-2
• EN300-739601
• 4-Ethyl-2-oxopiperidine-4-carboxylic acid

• Inchi： 1S/C8H13NO3/c1-2-8(7(11)12)3-4-9-6(10)5-8/h2-5H2,1H3,(H,9,10)(H,11,12)
• InChI Key： GZMFFFYCONHLRY-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CC(NCC1)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Ethyl-2-oxopiperidine-4-carboxylic acid

Introduction to 4-Ethyl-2-oxopiperidine-4-carboxylic acid (CAS No. 2137841-04-2)

4-Ethyl-2-oxopiperidine-4-carboxylic acid, identified by the chemical identifier CAS No. 2137841-04-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The molecular structure of 4-Ethyl-2-oxopiperidine-4-carboxylic acid incorporates a piperidine ring substituted with an ethyl group at the 4-position and a carbonyl group at the 2-position, along with a carboxylic acid functionality at the 4-position. This specific arrangement of functional groups imparts unique chemical and pharmacological properties, making it a valuable scaffold for synthesizing novel therapeutic agents.

The synthesis and characterization of 4-Ethyl-2-oxopiperidine-4-carboxylic acid have been subjects of considerable interest in recent years. Advanced synthetic methodologies, including multi-step organic transformations and catalytic processes, have been employed to achieve high yields and purity levels. These synthetic routes often involve the use of protected intermediates and transition metal-catalyzed reactions to construct the desired molecular framework efficiently. The structural elucidation of this compound has been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which provide detailed insights into its molecular geometry and electronic properties.

In the context of pharmaceutical research, 4-Ethyl-2-oxopiperidine-4-carboxylic acid has garnered attention due to its potential as a building block for drug candidates targeting various therapeutic areas. The piperidine core is a privileged scaffold in medicinal chemistry, known for its ability to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The presence of both carbonyl and carboxylic acid groups in 4-Ethyl-2-oxopiperidine-4-carboxylic acid allows for further functionalization through condensation reactions, esterification, or amidation, enabling the creation of structurally diverse derivatives with tailored biological activities.

Recent studies have highlighted the pharmacological relevance of derivatives derived from 4-Ethyl-2-oxopiperidine-4-carboxylic acid. For instance, modifications at the 2-position carbonyl group have been explored to develop compounds with potential antimicrobial and anti-inflammatory properties. Additionally, structural analogs featuring different substituents at the 4-position have been investigated for their role in modulating central nervous system (CNS) activity. These investigations underscore the versatility of 4-Ethyl-2-oxopiperidine-4-carboxylic acid as a pharmacophore in drug discovery efforts.

The computational modeling and molecular dynamics simulations have played a pivotal role in understanding the interactions between 4-Ethyl-2-oxopiperidine-4-carboxylic acid derivatives and biological targets. These studies have provided valuable insights into binding affinities, enzyme inhibition mechanisms, and receptor binding modes, guiding the rational design of next-generation drug candidates. Furthermore, high-throughput screening (HTS) approaches have been employed to identify lead compounds derived from this scaffold that exhibit promising pharmacological profiles in vitro.

From a regulatory perspective, the handling and commercialization of 4-Ethyl-2-oxopiperidine-4-carboxylic acid are subject to stringent quality control measures to ensure safety and efficacy. Manufacturers adhering to Good Manufacturing Practices (GMP) produce this compound with rigorous purification protocols and documentation to meet pharmaceutical industry standards. The growing demand for high-purity intermediates like 4-Ethyl-2-oxopiperidine-4-carboxylic acid underscores its importance in industrial-scale drug production.

The future prospects of 4-Ethyl-2-oxopiperidine-4-carboxylic acid in pharmaceutical research appear promising, with ongoing investigations focusing on expanding its applications in oncology, neurology, and infectious diseases. Collaborative efforts between academia and industry are expected to drive innovation in developing novel therapeutics based on this versatile scaffold. As computational chemistry tools continue to advance, they will further enhance the efficiency of designing derivatives with optimized pharmacokinetic profiles.

In summary,CAS No. 2137841–04–2, corresponding to Chemical Name: 1-(Ethylcarbonyl)piperidin–3-one, represents a significant compound in pharmaceutical chemistry with diverse applications in drug development. Its unique structural features make it an attractive scaffold for synthesizing biologically active molecules targeting various diseases. With continued research efforts aimed at exploring its full potential,Chemical Name: 1-(Ethylcarbonyl)piperidin–3-one is poised to contribute substantially to advancements in medicinal chemistry.